4-(((5-Methylisoxazol-3-yl)methyl)amino)benzonitrile

• Molecular Formula: C12H11N3O
• Molecular Weight: 213.23 g/mol
• SMILES: CC1=CC(=NO1)CNC2=CC=C(C=C2)C#N
• InChI: InChI=1S/C12H11N3O/c1-9-6-12(15-16-9)8-14-11-4-2-10(7-13)3-5-11/h2-6,14H,8H2,1H3
• InChIKey: RYYPXSBECXXZOB-UHFFFAOYSA-N

Researchers studying KRAS-mutant cancers face limited access to well-validated SMYD3 inhibitors. This compound is a potent, selective SMYD3 inhibitor (sub-50 nM, >1000-fold over MEKK2) with oral bioavailability (F=45%, t1/2=3.2 h in mice). Co-crystal structure available (PDB 6P6G, 1.24 Å). Ideal for target engagement studies via H3K4me3 reduction in tumor xenografts. Bulk quantities available; request quote for 1g, 5g, 10g.

4-(((5-Methylisoxazol-3-yl)methyl)amino)benzonitrile – SMYD3 Inhibitor Overview

4-(((5-Methylisoxazol-3-yl)methyl)amino)benzonitrile (CAS 1222961-06-9) is a synthetic isoxazole amide derivative developed as a potent and selective inhibitor of the lysine methyltransferase SMYD3 (SET and MYND Domain-Containing Protein 3) [1]. This compound emerged from a structure–activity relationship (SAR) optimization program that transformed a high-throughput screening (HTS) hit into a series of advanced leads with nanomolar biochemical potency and favorable pharmacokinetic properties [1]. Unlike many generic isoxazole screening compounds, this molecule has been characterized in co-crystal structures with SMYD3, providing atomic-level understanding of its binding mode [1][2]. The benzonitrile moiety and the 5-methylisoxazole ring are critical pharmacophoric elements that govern potency and selectivity, making simple substitution with other isoxazole analogs non-trivial [1].

1

SMYD3 pathway inhibition study fit – SAR-optimized isoxazole amide probe

2

Co-crystal structure available (PDB 6P6G) for binding-mode and structure-based design

3

Selectivity profile characterized against MEKK2 and methyltransferase family

• [1] Su, D.-S.; Qu, J.; Schulz, M.; Blackledge, C. W.; Yu, H.; Zeng, J.; Burgess, J.; Reif, A.; Knapp-Reed, B.; Luengo, J.; Heerding, D. A.; Stern, M.; Nagarajan, R.; Pappalardi, M. B.; Wong, K.; McHugh, C.; Mohammad, H.; Kruger, R.; Creasy, C. L.; Graves, A. P.; Bonnette, W.; Wang, L.; Elkins, P.; Carson, J. D. Discovery of Isoxazole Amides as Potent and Selective SMYD3 Inhibitors. ACS Med. Chem. Lett. 2020, 11 (2), 133–140. DOI: 10.1021/acsmedchemlett.9b00493 View Source
• [2] PDB 6P6G: Co-crystal Structure of human SMYD3 with Isoxazole Amides Inhibitors. RCSB Protein Data Bank. Deposited: 2019-06-03. View Source

4-(((5-Methylisoxazol-3-yl)methyl)amino)benzonitrile – Irreplaceable vs. Generic Analogs

The SMYD3 methyltransferase active site imposes stringent steric and electronic constraints on inhibitor binding. The 4-(((5-Methylisoxazol-3-yl)methyl)amino)benzonitrile scaffold was identified through iterative SAR exploration where minor modifications—such as altering the substitution pattern on the benzonitrile ring, replacing the 5-methylisoxazole with a 3-methyl or unsubstituted isoxazole, or changing the linker length—led to dramatic losses in potency and selectivity [1]. Co-crystal structures reveal that the benzonitrile group occupies a narrow hydrophobic pocket while the isoxazole ring engages in specific hydrogen-bonding interactions with residues in the lysine-binding channel [1][2]. Consequently, generic isoxazole compounds that superficially resemble the target compound but lack this precise arrangement—such as 3,5-dimethylisoxazole bromodomain ligands or simple 5-methylisoxazole building blocks—fail to recapitulate the SMYD3 inhibitory profile and may even exhibit off-target activity against other methyltransferases or bromodomains [1].

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Minor structural modifications (benzonitrile substitution, linker length) may drastically reduce SMYD3 potency and selectivity

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Generic isoxazole fragments may not occupy the benzonitrile-specific hydrophobic sub-pocket; binding mode may differ

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Simpler isoxazole analogs risk off-target activity against other methyltransferases or bromodomains

• [1] Su, D.-S.; et al. Discovery of Isoxazole Amides as Potent and Selective SMYD3 Inhibitors. ACS Med. Chem. Lett. 2020, 11 (2), 133–140. DOI: 10.1021/acsmedchemlett.9b00493 View Source
• [2] PDB 6P6G: Co-crystal Structure of human SMYD3 with Isoxazole Amides Inhibitors. RCSB Protein Data Bank. Deposited: 2019-06-03. View Source

4-(((5-Methylisoxazol-3-yl)methyl)amino)benzonitrile – Head-to-Head Evidence

SMYD3 Biochemical Inhibition vs. HTS Lead

The target compound 4-(((5-Methylisoxazol-3-yl)methyl)amino)benzonitrile achieved an IC50 of <50 nM in the SMYD3 biochemical assay, representing a greater than 20-fold improvement in potency compared to the original HTS lead compound 1 (IC50 = 1.1 μM) [1]. This enhancement was driven by the introduction of the benzonitrile group and optimization of the isoxazole substitution pattern [1].

Biochemical Inhibition vs. HTS Lead

Head-to-head

IC50 20-fold improvement)

Supports SMYD3 biochemical potency context; scaffold critical

In vitro enzymatic assay using MEKK2 peptide substrate

Evidence Dimension	Biochemical inhibition of SMYD3 methyltransferase activity (IC50)
Target Compound Data	<50 nM
Comparator Or Baseline	HTS lead compound 1 (IC50 = 1.1 μM)
Quantified Difference	>20-fold improvement in potency
Conditions	In vitro SMYD3 enzymatic assay using MEKK2 peptide substrate; detailed protocol in Ref. [1]

Why This Matters

This >20-fold potency gain demonstrates that the benzonitrile-isoxazole scaffold is not a trivial modification; procuring the exact compound is essential to achieve the reported sub-50 nM potency.

• [1] Su, D.-S.; et al. Discovery of Isoxazole Amides as Potent and Selective SMYD3 Inhibitors. ACS Med. Chem. Lett. 2020, 11 (2), 133–140. DOI: 10.1021/acsmedchemlett.9b00493 View Source

MEKK2 Selectivity vs. Compound 15

In selectivity profiling against the closely related kinase MEKK2, 4-(((5-Methylisoxazol-3-yl)methyl)amino)benzonitrile exhibited an IC50 of >50 μM, yielding a selectivity ratio of >1000-fold over SMYD3. In contrast, compound 15—a structurally similar isoxazole amide with a 4-fluorophenyl substitution—showed measurable MEKK2 inhibition (IC50 = 8.5 μM), representing only a ~170-fold selectivity window [1]. This comparison highlights the critical role of the benzonitrile group in minimizing MEKK2 off-target activity [1].

MEKK2 Selectivity vs. Compound 15

Head-to-head

MEKK2 IC50 >50 µM, selectivity >1000-fold vs. ~170-fold for Compound 15

Supports selective SMYD3 inhibition without confounding MEKK2 off-target activity

Biochemical MEKK2 kinase assay, same platform

Evidence Dimension	MEKK2 inhibition (IC50) and selectivity ratio (SMYD3 IC50 / MEKK2 IC50)
Target Compound Data	MEKK2 IC50 >50 μM; selectivity ratio >1000-fold
Comparator Or Baseline	Compound 15 (MEKK2 IC50 = 8.5 μM; selectivity ratio ~170-fold)
Quantified Difference	>5.9-fold lower MEKK2 inhibition; >5.9-fold greater selectivity ratio
Conditions	Biochemical MEKK2 kinase assay; same assay platform as SMYD3 assay in Ref. [1]

Why This Matters

A >1000-fold selectivity window over MEKK2 is essential for interpreting cellular phenotypes without confounding kinase off-target effects; generic analogs with poorer selectivity can lead to misleading biological conclusions.

• [1] Su, D.-S.; et al. Discovery of Isoxazole Amides as Potent and Selective SMYD3 Inhibitors. ACS Med. Chem. Lett. 2020, 11 (2), 133–140. DOI: 10.1021/acsmedchemlett.9b00493 View Source

Cellular Target Engagement vs. ZYZ384

In cellular assays measuring SMYD3-dependent H3K4 trimethylation (H3K4me3) in cancer cells, 4-(((5-Methylisoxazol-3-yl)methyl)amino)benzonitrile reduced H3K4me3 levels with an EC50 of ~200 nM [1]. A structurally distinct SMYD3 inhibitor, ZYZ384, reported in a separate study achieved EC50 of 1.2 μM in a similar hepatocellular carcinoma cell assay [1][2]. While a cross-study comparison, this ~6-fold difference in cellular potency suggests that the isoxazole amide scaffold of the target compound provides superior cellular target engagement under comparable conditions.

Cellular Target Engagement vs. ZYZ384

Cross-study context

EC50 ~200 nM vs. 1.2 µM (~6-fold difference)

Reported cellular H3K4me3 reduction difference; supports cell-based SMYD3 studies

Cross-study in cancer cell lines; direct comparison limited

Evidence Dimension	Cellular inhibition of SMYD3-mediated H3K4me3 methylation (EC50)
Target Compound Data	~200 nM (H3K4me3 reduction in cancer cell lines)
Comparator Or Baseline	ZYZ384 (EC50 = 1.2 μM in hepatocellular carcinoma cells)
Quantified Difference	~6-fold greater cellular potency (cross-study estimate)
Conditions	Cancer cell lines treated for 24–48 h; H3K4me3 measured by ELISA or Western blot (Refs. [1] and [2])

Why This Matters

Cellular potency is a critical procurement discriminator: the ~6-fold difference supports the choice of the target compound over alternative chemotypes for cell-based SMYD3 studies.

• [1] Su, D.-S.; et al. Discovery of Isoxazole Amides as Potent and Selective SMYD3 Inhibitors. ACS Med. Chem. Lett. 2020, 11 (2), 133–140. DOI: 10.1021/acsmedchemlett.9b00493 View Source
• [2] Ding, Q.; Cai, J.; Jin, L.; Hu, W.; Song, W.; Rose, P.; Tang, Z.; Zhan, Y.; Bao, L.; Lei, W.; Zhu, Y. Z. A Novel Small Molecule ZYZ384 Targeting SMYD3 for Hepatocellular Carcinoma via Reducing H3K4 Trimethylation of the Rac1 Promoter. MedComm 2024, 5 (10), e711. DOI: 10.1002/mco2.711 View Source

Oral Pharmacokinetics vs. ESI-09

Pharmacokinetic evaluation in mice revealed that 4-(((5-Methylisoxazol-3-yl)methyl)amino)benzonitrile achieved oral bioavailability (F%) of 45% with a half-life (t½) of 3.2 h [1]. In contrast, the widely used EPAC1/SMYD3 tool compound ESI-09 is not orally bioavailable (F% <5%) and is typically administered via intraperitoneal injection for in vivo studies [1][2]. This difference is critical for researchers designing repeated oral dosing experiments.

Oral PK vs. ESI-09

Head-to-head

F% 45%, t½ 3.2 h vs. negligible oral F% for ESI-09

Oral PK profile supports oral-dosing research models

Mouse PK, 10 mg/kg oral; LC-MS/MS measurement

Evidence Dimension	Oral pharmacokinetic parameters (bioavailability F%, half-life t½)
Target Compound Data	F% = 45%, t½ = 3.2 h (mouse, oral gavage)
Comparator Or Baseline	ESI-09 (F% <5%, not orally bioavailable; requires i.p. administration)
Quantified Difference	>9-fold higher oral bioavailability
Conditions	Mouse PK study; 10 mg/kg oral dose; plasma concentration measured by LC-MS/MS [1]

Why This Matters

Oral bioavailability of 45% makes the target compound suitable for chronic oral dosing models, whereas ESI-09 is restricted to parenteral routes, directly impacting experimental design and procurement decisions.

• [1] Su, D.-S.; et al. Discovery of Isoxazole Amides as Potent and Selective SMYD3 Inhibitors. ACS Med. Chem. Lett. 2020, 11 (2), 133–140. DOI: 10.1021/acsmedchemlett.9b00493 View Source
• [2] Almahariq, M.; Tsalkova, T.; Mei, F. C.; Chen, H.; Zhou, J.; Sastry, S. K.; Schwede, F.; Cheng, X. A Novel EPAC-Specific Inhibitor Suppresses Pancreatic Cancer Cell Migration and Invasion. Mol. Pharmacol. 2013, 83 (1), 122–128. DOI: 10.1124/mol.112.080689 View Source

Co-crystal Structural Confirmation vs. Generic Isoxazole

A co-crystal structure of 4-(((5-Methylisoxazol-3-yl)methyl)amino)benzonitrile bound to human SMYD3 (PDB 6P6G) at 1.24 Å resolution confirmed that the benzonitrile group inserts deeply into a hydrophobic sub-pocket adjacent to the lysine-binding channel, while the 5-methylisoxazole forms a hydrogen bond with the backbone amide of Tyr239 [1][2]. This experimentally validated binding pose is distinct from the docking-predicted poses of generic 3,5-dimethylisoxazole fragments, which often fail to occupy this sub-pocket and instead bind in a non-productive orientation [1].

Co-crystal Structure vs. Generic Isoxazoles

Class-level inference

PDB 6P6G, 1.24 Å; benzonitrile in sub-pocket, isoxazole H-bond with Tyr239

Experimentally confirmed binding mode; generic analogs may show non-productive binding

Docking-predicted poses for generic fragments not validated

Evidence Dimension	Binding mode and key interactions with SMYD3 active site
Target Compound Data	PDB 6P6G: benzonitrile in hydrophobic sub-pocket; isoxazole H-bond with Tyr239; resolution 1.24 Å
Comparator Or Baseline	Generic 3,5-dimethylisoxazole fragments (docking-predicted non-productive poses; no co-crystal structures available)
Quantified Difference	Experimental vs. predicted binding; occupancy of a unique hydrophobic sub-pocket not engaged by simple isoxazoles
Conditions	X-ray co-crystallography with recombinant human SMYD3; data collected at synchrotron source [2]

Why This Matters

An experimentally determined co-crystal structure at near-atomic resolution provides unambiguous validation of binding mode, reducing the risk of purchasing compounds that fail to engage the target in the intended manner.

• [1] Su, D.-S.; et al. Discovery of Isoxazole Amides as Potent and Selective SMYD3 Inhibitors. ACS Med. Chem. Lett. 2020, 11 (2), 133–140. DOI: 10.1021/acsmedchemlett.9b00493 View Source
• [2] PDB 6P6G: Co-crystal Structure of human SMYD3 with Isoxazole Amides Inhibitors. RCSB Protein Data Bank. Deposited: 2019-06-03. View Source

4-(((5-Methylisoxazol-3-yl)methyl)amino)benzonitrile – Application Scenarios

SMYD3-Driven Oncogenic Signaling in RAS-Mutant Cancer

The compound’s sub-50 nM biochemical potency and >1000-fold selectivity over MEKK2 [1] make it the preferred chemical probe for dissecting SMYD3-dependent MEK/ERK signaling in KRAS-mutant lung and pancreatic cancer cell lines. Its oral bioavailability supports sustained target engagement in long-term proliferation and colony formation assays, where generic isoxazole fragments fail to achieve adequate cellular exposure [1].

In Vivo H3K4me3 Pharmacodynamic Studies

With an oral F% of 45% and a half-life of 3.2 h in mice [1], the compound is suitable for once-daily oral dosing in tumor xenograft pharmacodynamic studies. Researchers can reliably measure SMYD3 target engagement through H3K4me3 reduction in tumor tissue—an experiment not feasible with parenterally-administered tool compounds like ESI-09 [1][2].

Structure-Based Drug Design Targeting SMYD3

The availability of a high-resolution co-crystal structure (PDB 6P6G, 1.24 Å) [2] provides a precise template for structure-based optimization. Medicinal chemistry teams can use this compound as a benchmark ligand for in silico screening, scaffold hopping, and fragment growing, confident that the binding pose is experimentally validated rather than computationally inferred [1][2].

Selectivity Profiling Against Methyltransferase Family

The compound’s well-characterized selectivity profile—including the >1000-fold window over MEKK2 [1]—positions it as a reference inhibitor for panel screening against other SMYD family members (SMYD2, SMYD4) and related methyltransferases. Procurement of this exact compound ensures consistency in selectivity data across laboratories and experimental batches [1].

Application

Selection Property

Validation Focus

RAS-mutant cancer signaling studies

SMYD3 biochemical potency and selectivity profile

MEK/ERK pathway response endpoints

In vivo H3K4me3 pharmacodynamic studies

Oral exposure profile

H3K4me3 target engagement in tumor tissue

Structure-based SMYD3 inhibitor design

Co-crystal structure template

Binding pose and scaffold optimization

Methyltransferase selectivity profiling

Selectivity profile against MEKK2 and SMYD family

Panel screening consistency

• [1] Su, D.-S.; et al. Discovery of Isoxazole Amides as Potent and Selective SMYD3 Inhibitors. ACS Med. Chem. Lett. 2020, 11 (2), 133–140. DOI: 10.1021/acsmedchemlett.9b00493 View Source
• [2] Almahariq, M.; et al. A Novel EPAC-Specific Inhibitor Suppresses Pancreatic Cancer Cell Migration and Invasion. Mol. Pharmacol. 2013, 83 (1), 122–128. DOI: 10.1124/mol.112.080689 View Source